N-(1-benzyl-4-piperidinyl)-3,4-dimethylbenzamide

• IUPAC Name: N-(1-benzylpiperidin-4-yl)-3,4-dimethylbenzamide
• InChI: InChI=1S/C21H26N2O/c1-16-8-9-19(14-17(16)2)21(24)22-20-10-12-23(13-11-20)15-18-6-4-3-5-7-18/h3-9,14,20H,10-13,15H2,1-2H3,(H,22,24)
• InChI Key: BWVHDQURWSPAJW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2CCN(CC2)CC3=CC=CC=C3)C
• Molecular Formula: C21H26N2O
• Molecular Weight: 322.4 g/mol

Description

N-(1-benzyl-4-piperidinyl)-3,4-dimethylbenzamide is a useful research compound. Its molecular formula is C21H26N2O and its molecular weight is 322.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 322.204513457 g/mol and the complexity rating of the compound is 397. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Sigma Receptor Scintigraphy in Breast Cancer Diagnosis

N-(1-benzyl-4-piperidinyl)-3,4-dimethylbenzamide, as part of sigma receptor imaging agents, shows promise in the diagnostic field, particularly in visualizing primary breast tumors. A study investigated the potential of a new iodobenzamide derivative to visualize primary breast tumors in vivo through preferential binding to sigma receptors overexpressed on breast cancer cells. This preliminary study indicated that the compound accumulates in most breast tumors in vivo, suggesting its utility in noninvasively assessing tumor proliferation (Caveliers et al., 2002).

Role in Parkinson's Disease Research

Research into the pathogenesis of Parkinson's disease identified compounds related to this compound as potential culprits in inducing parkinsonism. A notable case involved individuals developing parkinsonism after using an illicit drug containing MPTP, a compound chemically similar to the one , underscoring the importance of understanding such substances' neurotoxic potential (Langston et al., 1983).

Investigating Metabolic Pathways

The metabolic pathways and disposition of compounds structurally related to this compound have been explored to understand their pharmacokinetics better. For example, the disposition and metabolism of SB-649868, an orexin receptor antagonist, were studied in humans, providing insights into the elimination and metabolite formation of such compounds, which could inform the development of similar molecules for therapeutic use (Renzulli et al., 2011).

Applications in Repellent Efficacy Studies

Compounds in the piperidine class, closely related to this compound, have been evaluated for their efficacy as repellents against various insects, demonstrating the broader applicability of this chemical class in public health and safety (Debboun et al., 2000).